Cas no 6540-66-5 (Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-)

Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)- structure
6540-66-5 structure
Product Name:Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
CAS No:6540-66-5
MF:C10H12O3
MW:180.200483322144
CID:525180
PubChem ID:12272221
Update Time:2025-04-19

Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-hydroxy-4-methoxy-6-methylphenyl)-
    • 2-Acetyl-3-methyl-5-methoxyphenol
    • 2'-Hydroxy-4'-methoxy-6'-methylacetophenone
    • 2'-Hydroxy-6'-methyl-4'-methoxyacetophenone
    • Acetoevernone
    • Acetophenone,2'-hydroxy-4'-methoxy-6'-methyl- (8CI)
    • Inchi: 1S/C10H12O3/c1-6-4-8(13-3)5-9(12)10(6)7(2)11/h4-5,12H,1-3H3
    • InChI Key: WJBBJTQRZGMBEM-UHFFFAOYSA-N
    • SMILES: COC1C=C(O)C(C(=O)C)=C(C)C=1

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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